(Ethyne-1,2-diyl)bis(dimethylborane)
Description
“(Ethyne-1,2-diyl)bis(dimethylborane)” is a boron-containing compound featuring an ethyne (acetylene) core bridging two dimethylborane groups. Its structure can be represented as [(CH₃)₂B]₂C≡C, where the ethyne moiety facilitates conjugation between the boron centers. The compound’s reactivity and applications likely stem from the electron-deficient nature of boron and the linear geometry of the ethyne bridge, which may enhance stability or enable unique coordination chemistry.
Properties
CAS No. |
62654-58-4 |
|---|---|
Molecular Formula |
C6H12B2 |
Molecular Weight |
105.79 g/mol |
IUPAC Name |
2-dimethylboranylethynyl(dimethyl)borane |
InChI |
InChI=1S/C6H12B2/c1-7(2)5-6-8(3)4/h1-4H3 |
InChI Key |
QQUOFEXJZVRKAD-UHFFFAOYSA-N |
Canonical SMILES |
B(C)(C)C#CB(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Synthetic Utility: Ethyne-bridged diboranes could serve as precursors for organometallic catalysts or boron-doped materials, leveraging their conjugated systems and tunable substituents.
- Challenges : Steric hindrance in bulky derivatives limits reactivity, while smaller substituents (e.g., dimethyl groups) may compromise stability. Balancing these factors is critical for functional applications.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
